Cas no 1448044-60-7 (1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea)

• Product Name: 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea
• CAS No: 1448044-60-7
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5367245
• Update Time: 2025-07-17

1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N'-(2-ethoxyphenyl)-N-ethyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-
• 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea

• Inchi： 1S/C19H22N4O2/c1-3-22(14-15-13-20-18-11-7-8-12-23(15)18)19(24)21-16-9-5-6-10-17(16)25-4-2/h5-13H,3-4,14H2,1-2H3,(H,21,24)
• InChI Key： YZVZDZMESSHYTI-UHFFFAOYSA-N
• SMILES： N(CC)(CC1N2C(=NC=1)C=CC=C2)C(NC1=CC=CC=C1OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea

Comprehensive Overview of 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea (CAS No. 1448044-60-7)

The compound 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea (CAS No. 1448044-60-7) is a urea derivative with a unique structural framework, combining an imidazo[1,2-a]pyridine moiety and an ethoxyphenyl group. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactivity. The imidazo[1,2-a]pyridine core is a privileged scaffold in drug discovery, often associated with antimicrobial, anticancer, and anti-inflammatory properties. Meanwhile, the urea linkage enhances hydrogen-bonding interactions, making it a valuable motif in enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for small-molecule inhibitors targeting protein-protein interactions (PPIs), a hot topic in drug development. The 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea structure aligns with this trend, as its imidazo[1,2-a]pyridine and urea groups could facilitate binding to challenging biological targets. Researchers are particularly intrigued by its potential applications in kinase inhibition and GPCR modulation, two areas dominating current literature and patent filings.

From a synthetic chemistry perspective, the incorporation of the imidazo[1,2-a]pyridine ring system into urea derivatives presents both challenges and opportunities. The CAS No. 1448044-60-7 compound exemplifies how strategic functionalization of this heterocycle can fine-tune physicochemical properties like solubility and metabolic stability. This is critical for addressing the "drug-likeness" concerns frequently searched by medicinal chemists in databases like PubChem and Reaxys.

In agrochemical science, the ethyl-urea segment of 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea has drawn parallels with commercial plant growth regulators. The ethoxy phenyl substitution pattern is reminiscent of compounds investigated for pesticide adjuvancy, a trending subject given the global push for sustainable agriculture. Analytical methods for characterizing such complex heterocyclic ureas—including LC-MS and NMR techniques—are among the top queries in scientific search engines.

The imidazo[1,2-a]pyridine-urea hybrid structure also intersects with the booming field of covalent inhibitors. While CAS No. 1448044-60-7 itself may not be electrophilic, its framework could inspire probe molecules for chemical biology studies. This aligns with the pharmaceutical industry's focus on target engagement validation, a frequently searched term in drug discovery forums.

Environmental fate studies of such N-heterocyclic compounds are gaining traction due to regulatory requirements. The ethoxyphenyl group in 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea may influence biodegradation pathways, a concern reflected in recent searches about "green chemistry metrics" for specialty chemicals. Computational modeling of this compound's ADME properties could provide insights into its environmental persistence.

Patent landscapes reveal increasing claims around imidazo[1,2-a]pyridine derivatives between 2020-2024, with urea-linked variants appearing in applications ranging from neurodegenerative disease to metabolic disorder therapeutics. The specific substitution pattern in CAS No. 1448044-60-7 offers patentability advantages, a key consideration for researchers analyzing "freedom-to-operate" in molecular design.

Material science applications are emerging for such heterocyclic ureas, particularly in organic electronics. The conjugated system of the imidazo[1,2-a]pyridine core coupled with the urea's hydrogen-bonding capacity makes 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea a candidate for investigating molecular self-assembly—a hot topic in nanotechnology circles.

Quality control of high-purity specialty chemicals like CAS No. 1448044-60-7 requires advanced analytical protocols. Recent method developments in chiral separation techniques are particularly relevant given the compound's potential stereocenters. This connects to the pharmaceutical industry's emphasis on enantiomeric purity, a quality parameter heavily searched in regulatory guidelines.

In conclusion, 1-(2-ethoxyphenyl)-3-ethyl-3-({imidazo[1,2-a]pyridin-3-yl}methyl)urea represents a versatile chemical entity with cross-disciplinary relevance. Its structural features address multiple contemporary research themes—from fragment-based drug discovery to supramolecular chemistry—making CAS No. 1448044-60-7 a compound of sustained scientific interest across academic and industrial sectors.